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Compound of Interest

Compound Name: 2-Aminoheptanoic acid

Cat. No.: B556007

Technical Data Sheet: 2-Aminoheptanoic Acid

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a concise overview of the fundamental physicochemical
properties of 2-Aminoheptanoic acid, a non-proteinogenic amino acid. The information herein
is intended to support research and development activities where this compound is of interest.

Chemical Identity and Formula

2-Aminoheptanoic acid, also known as a-aminoenanthic acid, is an alpha-amino acid with a
seven-carbon chain.[1] It belongs to the class of organic compounds known as alpha amino
acids, where the amino group is attached to the carbon atom adjacent to the carboxylate
group.[1]

Physicochemical Data

The key molecular identifiers and properties of 2-Aminoheptanoic acid are summarized in the
table below for easy reference.
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Property Value Source
PubChem[2][3],
Molecular Formula C7H1sNO:2
ChemScenel[4]
] PubChem[2][3],
Molecular Weight 145.20 g/mol
ChemScenel[4]
Average Molecular Weight 145.202 HMDBJ1]
Monoisotopic Molecular
145.110278721 Da PubChem[2][3]

Weight

IUPAC Name 2-aminoheptanoic acid PubChem[2], HMDB[1]
DL-2-Aminoheptanoic acid, PubChem[2], HMDBJ[1],
Synonyms )
DL-homonorleucine ChemScenel[4]
CAS Number 1115-90-8 PubChem[2], ChemScene[4]
SMILES CCCCCC(C(=0O)O)N PubChem[2]

Structural and Relational Information

The following diagram illustrates the relationship between the common name, molecular
formula, and molecular weight of 2-Aminoheptanoic acid.
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2-Aminoheptanoic Acid

Molecular Formula

C7H1sNO2

results in

Molecular Weight

145.20 g/mol

Click to download full resolution via product page

Core Properties of 2-Aminoheptanoic Acid

Experimental Protocols

Detailed experimental protocols for the determination of the molecular weight and confirmation
of the molecular formula of 2-Aminoheptanoic acid typically involve techniques such as mass
spectrometry and elemental analysis.

e Mass Spectrometry: High-resolution mass spectrometry (HRMS) is employed to determine
the accurate mass of the molecule, which can be used to confirm the elemental composition.

+ Elemental Analysis: Combustion analysis provides the percentage composition of carbon,
hydrogen, nitrogen, and oxygen, which can be used to derive the empirical and molecular
formulas.

Specific protocols would be dependent on the instrumentation used and the desired level of
precision. Researchers should consult standard analytical chemistry methodologies for detailed
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experimental setups.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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